Cas no 651347-80-7 (4-Pyrimidinamine,N-[(2,4-difluorophenyl)methyl]-2-[1-[(2-fluorophenyl)methyl]-1H-pyrazolo[3,4-b]pyridin-3-yl]-6-methyl-)

• Product Name: 4-Pyrimidinamine,N-[(2,4-difluorophenyl)methyl]-2-[1-[(2-fluorophenyl)methyl]-1H-pyrazolo[3,4-b]pyridin-3-yl]-6-methyl-
• CAS No: 651347-80-7
• MF: C₂₅H₁₉F₃N₆
• MW: 460.453774690628
• CID: 405127
• Update Time: 2024-01-29

4-Pyrimidinamine,N-[(2,4-difluorophenyl)methyl]-2-[1-[(2-fluorophenyl)methyl]-1H-pyrazolo[3,4-b]pyridin-3-yl]-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine,N-[(2,4-difluorophenyl)methyl]-2-[1-[(2-fluorophenyl)methyl]-1H-pyrazolo[3,4-b]pyridin-3-yl]-6-methyl-
• 4-Pyrimidinamine, N-[(2,4-difluorophenyl)methyl]-2-[1-[(2-fluorophenyl)methyl]-1H-pyrazolo[3,4-b]pyridin-3-yl]-6-methyl-

• Inchi： 1S/C25H19F3N6/c1-15-11-22(30-13-16-8-9-18(26)12-21(16)28)32-24(31-15)23-19-6-4-10-29-25(19)34(33-23)14-17-5-2-3-7-20(17)27/h2-12H,13-14H2,1H3,(H,30,31,32)
• InChI Key： BNDMHYANUJIIFQ-UHFFFAOYSA-N
• SMILES： C1(C2C3=CC=CN=C3N(CC3=CC=CC=C3F)N=2)=NC(C)=CC(NCC2=CC=C(F)C=C2F)=N1

Computed Properties

• Exact Mass: 460.16257

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 567.9±50.0 °C(Predicted)
• PSA: 68.52
• pka: 3.61±0.10(Predicted)